Cas no 78843-64-8 (1,2-Heptanediol, (2R)-)
1,2-Heptanediol, (2R)- structure
Product Name:1,2-Heptanediol, (2R)-
CAS No:78843-64-8
MF:C7H16O2
MW:132.200742721558
CID:553561
PubChem ID:10394047
Update Time:2025-04-19
1,2-Heptanediol, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Heptanediol, (2R)-
- (2R)-heptane-1,2-diol
- (R)-(+)-1,2-HEPTANEDIOL
- (R)-Heptane-1,2-diol
- 1,2-Heptanediol,(R)-
- SCHEMBL9353298
- 78843-64-8
- DTXSID30439142
- AG-H-16174
-
- Inchi: 1S/C7H16O2/c1-2-3-4-5-7(9)6-8/h7-9H,2-6H2,1H3/t7-/m1/s1
- InChI Key: GCXZDAKFJKCPGK-SSDOTTSWSA-N
- SMILES: O[C@@H](CO)CCCCC
Computed Properties
- Exact Mass: 132.115029749g/mol
- Monoisotopic Mass: 132.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 5
- Complexity: 54.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.46000
- LogP: 0.91990
1,2-Heptanediol, (2R)- Related Literature
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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